![molecular formula C16H18N2O3S B4441615 N-(2,5-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide](/img/structure/B4441615.png)
N-(2,5-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide
Overview
Description
N-(2,5-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide, also known as MSMB, is a chemical compound that has been widely studied for its potential applications in scientific research. MSMB is a small molecule that belongs to the class of benzamide derivatives. It has a molecular weight of 315.4 g/mol and a chemical formula of C15H18N2O3S.
Mechanism of Action
The mechanism of action of N-(2,5-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide is not yet fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including anti-inflammatory, anti-oxidant, and anti-proliferative properties. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2,5-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide in lab experiments is its low toxicity and high specificity for cancer cells. However, one of the limitations of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.
Future Directions
There are a number of future directions for research on N-(2,5-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide, including:
1. Further studies on the mechanism of action of this compound, in order to better understand how it works to inhibit cancer cell growth and proliferation.
2. Development of new methods for synthesizing this compound, in order to improve its efficiency and yield.
3. Studies on the potential applications of this compound in combination with other anti-cancer agents, in order to enhance its therapeutic efficacy.
4. Investigation of the potential use of this compound as a diagnostic tool for cancer, based on its ability to selectively target cancer cells.
5. Exploration of the potential applications of this compound in other areas of scientific research, including neurobiology and immunology.
Scientific Research Applications
N-(2,5-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide has been extensively studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to have anti-cancer properties, and has been studied as a potential therapeutic agent for the treatment of various types of cancer, including breast cancer, lung cancer, and prostate cancer.
Properties
IUPAC Name |
N-(2,5-dimethylphenyl)-3-(methanesulfonamido)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3S/c1-11-7-8-12(2)15(9-11)17-16(19)13-5-4-6-14(10-13)18-22(3,20)21/h4-10,18H,1-3H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUWASUARNRSXPB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)C2=CC(=CC=C2)NS(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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